Flavors & Fragrances
  • 6-Pentyl-2H-pyran-2-one
    6-Pentyl-2H-pyran-2-one
    • Cat. No.:
    • B032149
    • CAS No.:
    • 27593-23-3
    • Molecular Formula:
    • C10H14O2
    • Molecular Weight:
    • 166.22 g/mol
    Description
    6-Amyl-α -pyrone occurs naturally in peaches. It is also the main volatile organic compound produced by Trichoderma species.
    6-Pentyl-2H-pyran-2-one, also known as 6-amyl-alpha -pyrone or 6-pentylpy...
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  • Ethyl octanoate
    Ethyl octanoate
    • Cat. No.:
    • B045983
    • CAS No.:
    • 106-32-1
    • Molecular Formula:
    • C10H20O2
    • Molecular Weight:
    • 172.26 g/mol
    Description
    Ethyl octanoate is a fatty acid ethyl ester resulting from the formal condensation of octanoic acid with ethanol. It has a role as a metabolite. It is a fatty acid ethyl ester and an octanoate ester.
    Ethyl oc...
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  • 4-Methylanisole
    4-Methylanisole
    • Cat. No.:
    • B047524
    • CAS No.:
    • 104-93-8
    • Molecular Formula:
    • C8H10O
    • Molecular Weight:
    • 122.16 g/mol
    Description
    1-Methoxy-4-methylbenzene is a member of methoxybenzenes.
    1-Methoxy-4-methylbenzene has been reported in Antidesma laciniatum, Mimusops elengi, and other organisms with data available....
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  • Amylamine
    Amylamine
    • Cat. No.:
    • B085964
    • CAS No.:
    • 110-58-7
    • Molecular Formula:
    • C5H13N
    • Molecular Weight:
    • 87.16 g/mol
    Description
    N-amylamine appears as a clear colorless liquid with an ammonia-like odor. Irritates the eyes and respiratory system. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used as a c...
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  • Helional
    Helional
    • Cat. No.:
    • B122354
    • CAS No.:
    • 1205-17-0
    • Molecular Formula:
    • C11H12O3
    • Molecular Weight:
    • 192.21 g/mol
    Description
    2-Methyl-3-(3,4-methylenedioxyphenyl)-propanal is a fragrance additive.

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  • Ethyl phenylacetate
    Ethyl phenylacetate
    • Cat. No.:
    • B125129
    • CAS No.:
    • 101-97-3
    • Molecular Formula:
    • C10H12O2
    • Molecular Weight:
    • 164.2 g/mol
    Description
    Ethyl phenylacetate is one of the major aroma components of Ligustrum japonicum. It has been reported to be one of the key compounds responsible for the sweet-like off-flavor in Aglianico del Vulture wine...
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  • Ethyl levulinate
    Ethyl levulinate
    • Cat. No.:
    • B147295
    • CAS No.:
    • 539-88-8
    • Molecular Formula:
    • C7H12O3
    • Molecular Weight:
    • 144.17 g/mol
    Description
    Ethyl levulate, also known as fema 2442, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on t...
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  • Ethyl Heptanoate
    Ethyl Heptanoate
    • Cat. No.:
    • B153104
    • CAS No.:
    • 106-30-9
    • Molecular Formula:
    • C9H18O2
    • Molecular Weight:
    • 158.24 g/mol
    Description
    Ethyl heptanoate is the fatty acid ethyl ester of heptanoic acid. It has a role as a metabolite. It is functionally related to a heptanoic acid.
    Ethyl heptanoate has been reported in Humulus lupulus, Opuntia ...
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  • Diallyl sulfide
    Diallyl sulfide
    • Cat. No.:
    • B162865
    • CAS No.:
    • 592-88-1
    • Molecular Formula:
    • C6H10S
    • Molecular Weight:
    • 114.21 g/mol
    Description
    Diallyl sulfide is an organic sulfide.
    Diallyl sulfide is a natural product found in Allium sativum, Allium chinense, and other organisms with data available.
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  • Cyclohexaneacetic acid
    Cyclohexaneacetic acid
    • Cat. No.:
    • B165959
    • CAS No.:
    • 5292-21-7
    • Molecular Formula:
    • C8H14O2
    • Molecular Weight:
    • 142.20 g/mol
    Description
    Cyclohexylacetic acid is a monocarboxylic acid consisting of cyclohexane carrying a carboxymethyl substituent. It is functionally related to an acetic acid.
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